Cas no 1207739-91-0 ((1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol
• CAS No: 1207739-91-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5906576
• PubChem ID: 28948688
• Update Time: 2025-05-23

(1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol
• AKOS017357642
• EN300-1843331
• 1207739-91-0

• Inchi： 1S/C8H12O2/c1-5-4-8(6(2)9)7(3)10-5/h4,6,9H,1-3H3/t6-/m0/s1
• InChI Key： FQJWGPFMXIYXSA-LURJTMIESA-N
• SMILES： O1C(C)=CC(=C1C)[C@H](C)O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol

Compound CAS No. 1207739-91-0: (1S)-1-(2,5-Dimethylfuran-3-yl)ethan-1-ol

The compound with CAS No. 1207739-91-0, commonly referred to as (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of organofurans, which are derivatives of furan—a five-membered heterocyclic compound containing one oxygen atom. The (1S) configuration indicates that the molecule has a specific stereochemistry at the chiral center, which is crucial for its properties and applications.

Structure and Synthesis: The structure of (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol consists of a furan ring substituted with two methyl groups at the 2 and 5 positions. The hydroxyl group (-OH) is attached to a chiral carbon atom that is also bonded to the furan ring. This configuration gives the molecule its unique physical and chemical properties. The synthesis of this compound typically involves multi-step organic reactions, including oxidation, reduction, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, making it more accessible for research and industrial applications.

Physical Properties: This compound exhibits interesting physical properties due to its structure. It has a relatively low molecular weight, which contributes to its volatility and solubility in organic solvents. The presence of the hydroxyl group makes it capable of forming hydrogen bonds, which can influence its melting point and boiling point. Additionally, the methyl groups on the furan ring provide some degree of steric hindrance, affecting the molecule's stability and reactivity.

Chemical Reactivity: The reactivity of (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol is primarily governed by its functional groups. The hydroxyl group can undergo various reactions, such as nucleophilic substitution, oxidation, or esterification. The furan ring itself is electron-rich due to the oxygen atom and can participate in electrophilic aromatic substitution reactions. Recent studies have explored the use of this compound as a precursor for more complex molecules, leveraging its reactivity to build functional materials.

Applications: The potential applications of this compound are diverse. In materials science, it can serve as a building block for synthesizing advanced polymers or organic semiconductors. Its chiral nature makes it valuable in asymmetric catalysis and enantioselective synthesis. Additionally, this compound has shown promise in pharmaceutical research as a lead molecule for drug development due to its unique stereochemistry and reactivity.

Recent Research Developments: Recent studies have highlighted the importance of (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-ol in green chemistry and sustainable processes. Researchers have investigated its use in bio-based materials and renewable energy applications. For instance, this compound has been employed as a precursor for bio-degradable polymers and as an intermediate in the synthesis of bioactive compounds derived from natural products.

In conclusion, (1S)-1-(2,5-dimethylfuran-3-yl)ethan-1-Ol (CAS No. 1207739-91-Ol) is a versatile compound with significant potential across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an attractive candidate for both fundamental research and practical applications. As ongoing research continues to uncover new possibilities for this molecule, its role in advancing modern chemistry is likely to grow even further.